Cas no 81100-29-0 (4-bromo-N-butylaniline)

• Product Name: 4-bromo-N-butylaniline
• CAS No: 81100-29-0
• MF: C₁₀H₁₄BrN
• MW: 228.128861904144
• CID: 704514
• PubChem ID: 11481575
• Update Time: 2025-04-19

4-bromo-N-butylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-bromo-N-butyl-
• 4-bromo-N-butylaniline
• CS-0297702
• 81100-29-0
• AKOS000241138
• DTXSID20467272
• SCHEMBL9789901
• F70711
• EN300-165001

• Inchi： 1S/C10H14BrN/c1-2-3-8-12-10-6-4-9(11)5-7-10/h4-7,12H,2-3,8H2,1H3
• InChI Key： ZGBXOTHNHPCEMP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NCCCC

Computed Properties

• Exact Mass: 227.03096g/mol
• Monoisotopic Mass: 227.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines